Cas no 1301743-26-9 (Methyl 5-amino-4-chloro-1h-pyrazole-3-carboxylate hydrochloride)

• Product Name: Methyl 5-amino-4-chloro-1h-pyrazole-3-carboxylate hydrochloride
• CAS No: 1301743-26-9
• MF: C₅H₇Cl₂N₃O₂
• MW: 212.033978700638
• CID: 4693242
• Update Time: 2023-08-15

Methyl 5-amino-4-chloro-1h-pyrazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-chloro-1h-pyrazole-3-carboxylate hydrochloride
• Methyl 5-amino-4-chloro-1h-pyrazole-3-carboxylate hydrochloride

• Inchi： 1S/C5H6ClN3O2.ClH/c1-11-5(10)3-2(6)4(7)9-8-3;/h1H3,(H3,7,8,9);1H
• InChI Key： TVHWKINHEMSAAS-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NNC=1C(=O)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 81